Cas no 344402-87-5 ((1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine)

• Product Name: (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine
• CAS No: 344402-87-5
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 2951243
• PubChem ID: 15474044
• Update Time: 2025-06-11

(1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• 1R,2R-N,N-二甲基二苯基乙二胺
• (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine
• (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine
• (1S,2S)-N',N'-Dimethyl-1,2-diphenylethane-1,2-diamine
• (1S，2S)- N'，N'-diMethyl-1，2-diphenyl-1，2-EthanediaMine
• 344402-87-5
• (1S,2S)-N',N'-Dimethyl-1,2-diphenyl-1,2-ethanediamine
• SCHEMBL6920099
• CS-0090938

• Inchi： 1S/C16H20N2/c1-18(2)16(14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13/h3-12,15-16H,17H2,1-2H3/t15-,16-/m0/s1
• InChI Key： OEDXASUOCKHCRL-HOTGVXAUSA-N
• SMILES： N(C)(C)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3

Additional information on (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine

Introduction to (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine (CAS No. 344402-87-5)

(1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine, also known by its CAS number 344402-87-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two phenyl groups attached to a diamine backbone. The stereochemistry of the molecule is defined by the (1S,2S) configuration, which plays a crucial role in its physical and chemical properties.

The synthesis of (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine involves a series of carefully controlled reactions to ensure the correct stereochemistry and purity. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it highly valuable for applications in chiral catalysis and asymmetric induction.

One of the most notable applications of this compound is in the field of materials science. Researchers have recently explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The ability of (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine to coordinate with metal ions has been extensively studied, with recent findings highlighting its potential in creating hierarchical porous structures with tunable properties.

In the realm of biochemistry and pharmacology, this compound has shown promise as a building block for drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures such as micelles and vesicles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent studies have demonstrated its effectiveness in delivering anticancer drugs with improved targeting efficiency and reduced side effects.

The optical properties of (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine have also garnered attention in the field of optoelectronics. Its ability to emit fluorescence under specific conditions has led to its investigation as a potential material for organic light-emitting diodes (OLEDs) and sensors. Researchers have reported that incorporating this compound into OLED architectures can significantly enhance device efficiency and stability.

Furthermore, the environmental impact of this compound has been a topic of recent research. Studies have shown that it exhibits biodegradability under certain conditions, making it a more sustainable alternative to traditional organic compounds used in industrial applications. This aligns with the growing demand for eco-friendly materials in various sectors.

In conclusion, (1S,2S)-N,N-Dimethyl-1,2-diphenyl-1,2-ethanediamine (CAS No. 344402-87-5) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as a key player in the development of advanced materials and technologies.